5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-ol

• IUPAC Name: 5-bromo-7-chloro-2,3-dihydro-1-benzofuran-3-ol
• InChI: InChI=1S/C8H6BrClO2/c9-4-1-5-7(11)3-12-8(5)6(10)2-4/h1-2,7,11H,3H2
• InChI Key: IZOMKZHYRTXLCP-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(O1)C(=CC(=C2)Br)Cl)O
• Molecular Formula: C8H6BrClO2
• Molecular Weight: 249.49 g/mol
• CAS RN: 1465873-61-3

Description

5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-ol is an organic compound. It belongs to the class of compounds known as benzofurans, which are found to be suitable structures with a wide range of biological and pharmacological applications. Benzofuran and its derivatives are found widely in natural products and unnatural compounds.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. One of the most common strategies involves the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions. Other strategies include the dehydrative cyclization of o-hydroxybenzyl ketones or R-(phenoxy)alkyl ketones and the cyclization of aryl acetylenes using transition-metal catalysis.

Molecular Structure Analysis

The molecular structure of 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-ol is characterized by the presence of a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran compounds, including 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-ol, can undergo various chemical reactions. For instance, the -chloro, -fluoro, -bromo, and -nitro functionalized derivatives demonstrated better activity, while the others showed less activity against all the tested bacterial strains.

Scientific Research Applications

Serotonin Receptor Binding

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Anticancer Activity

Substituted benzofurans, which may include derivatives like our compound of interest, have shown dramatic anticancer activities. .

Urinary Incontinence Treatment

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Organic Synthesis Building Block

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Drug Research and Development

Benzofuran substituted chalcone compounds are important directions in anticancer drug research. .

Total Synthesis of Natural Products

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Mechanism of Action

Target of Action

It’s known that benzofuran compounds, which this compound is a derivative of, have been shown to bind strongly and with high selectivity to the serotonin receptor 5-ht2a .

Mode of Action

Based on the known actions of similar benzofuran compounds, it can be inferred that it likely interacts with its target receptors, leading to changes in cellular signaling pathways .

Biochemical Pathways

Benzofuran derivatives have been shown to impact a variety of biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Result of Action

Benzofuran derivatives have been associated with a range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects .

Future Directions

Benzofuran compounds, including 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-ol, have attracted considerable attention due to their wide range of biological and pharmacological applications. They are potential natural drug lead compounds. The development of promising compounds with target therapy potentials and little side effects is the main goal of medical researchers. Therefore, future research in this area is promising and necessary to fully utilize the therapeutic potential of these compounds.